Cas no 2680722-04-5 (benzyl N-(3-hydroxythietan-3-yl)methylcarbamate)

• Product Name: benzyl N-(3-hydroxythietan-3-yl)methylcarbamate
• CAS No: 2680722-04-5
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 5648379
• PubChem ID: 165920017
• Update Time: 2025-06-13

benzyl N-(3-hydroxythietan-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(3-hydroxythietan-3-yl)methyl]carbamate
• 2680722-04-5
• EN300-28279519
• benzyl N-(3-hydroxythietan-3-yl)methylcarbamate

• Inchi： 1S/C12H15NO3S/c14-11(13-7-12(15)8-17-9-12)16-6-10-4-2-1-3-5-10/h1-5,15H,6-9H2,(H,13,14)
• InChI Key： RHFJCTBIKMTYHJ-UHFFFAOYSA-N
• SMILES： S1CC(CNC(=O)OCC2C=CC=CC=2)(C1)O

Computed Properties

• Exact Mass: 253.07726451g/mol
• Monoisotopic Mass: 253.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.9Ų

Additional information on benzyl N-(3-hydroxythietan-3-yl)methylcarbamate

Introduction to Benzyl N-(3-hydroxythietan-3-yl)methylcarbamate (CAS No. 2680722-04-5)

Benzyl N-(3-hydroxythietan-3-yl)methylcarbamate, a compound with the chemical formula C₁₀H₁₃NO₃S, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its benzyl moiety and the presence of a 3-hydroxythietan-3-yl group, which contributes to its unique chemical properties and potential biological activities. The CAS number 2680722-04-5 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The structure of Benzyl N-(3-hydroxythietan-3-yl)methylcarbamate features a carbamate functional group attached to a benzyl ring, with the thietan ring providing a sulfur-containing heterocycle. This structural arrangement suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development. The hydroxythietan moiety, in particular, has garnered attention due to its resemblance to natural products that exhibit various pharmacological effects.

In recent years, there has been growing interest in sulfur-containing heterocycles due to their diverse biological activities. The 3-hydroxythietan-3-yl group in Benzyl N-(3-hydroxythietan-3-yl)methylcarbamate may contribute to its ability to modulate enzyme activity or interact with specific binding sites in proteins. Preliminary studies have suggested that compounds with similar structural motifs could possess properties relevant to anti-inflammatory, antimicrobial, or even anticancer applications. These findings align with the broader trend in medicinal chemistry where natural product-inspired scaffolds are being explored for their therapeutic potential.

The benzyl group in the compound's name is another key feature that influences its chemical behavior. Benzyl derivatives are commonly found in pharmaceuticals due to their stability and ability to enhance bioavailability. The combination of the benzyl moiety with the carbamate and hydroxythietan groups creates a complex molecular framework that may enable multifunctional interactions with biological systems. This complexity makes Benzyl N-(3-hydroxythietan-3-yl)methylcarbamate an intriguing subject for further research.

Current research in the field of carbamate-based compounds has highlighted their role as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The carbamate functional group, present in Benzyl N-(3-hydroxythietan-3-yl)methylcarbamate, is known for its versatility in forming stable bonds and participating in various chemical reactions. This property makes it a valuable building block for designing new molecules with tailored biological activities. For instance, carbamates have been shown to act as transition-state analogs, mimicking the structure of substrates bound to enzymes, thereby inhibiting their activity.

The hydroxyl group attached to the thietan ring adds another layer of reactivity to the molecule. Hydroxyl groups are known for their ability to form hydrogen bonds, which can significantly influence the solubility and binding affinity of a compound. In the context of Benzyl N-(3-hydroxythietan-3-yl)methylcarbamate, this hydroxyl group may play a crucial role in determining its interaction with biological targets. Studies have demonstrated that hydroxyl-containing compounds often exhibit enhanced binding affinity to proteins, making them promising candidates for drug development.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques can predict how Benzyl N-(3-hydroxythietan-3-yl)methylcarbamate might interact with various biological targets based on its structure. These predictions can guide experimental design and help identify optimal conditions for synthesizing derivatives with improved properties. The integration of computational methods with traditional experimental approaches has accelerated the discovery process in pharmaceutical research.

The synthesis of Benzyl N-(3-hydroxythietan-3-yl)methylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the formation of the thietan ring followed by introduction of the carbamate and benzyl groups. Each step must be carefully controlled to avoid unwanted side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater precision and efficiency.

Evaluation of Benzyl N-(3-hydroxythietan-3-yl)methylcarbamate's potential applications requires rigorous testing under various conditions. In vitro studies can assess its interaction with enzymes and other biomolecules, while animal models can provide insights into its pharmacokinetic behavior. These studies are essential for determining whether the compound has therapeutic potential and identifying any possible adverse effects before moving to clinical trials.

The pharmacological profile of Benzyl N-(3-hydroxythietan-3-yl)methylcarbamate is still under investigation, but early findings suggest promising avenues for further exploration. Its unique structural features may enable it to interact with multiple targets simultaneously, offering a strategy for developing broad-spectrum treatments for complex diseases. As research continues, additional insights into its mechanism of action and potential therapeutic uses will become available.

In conclusion, Benzyl N-(3-hydroxythietan-3-yl)methylcarbamate (CAS No. 2680722-04-5) is a structurally interesting compound with potential applications in pharmaceutical chemistry. Its combination of functional groups—such as the benzyl, hydroxythietan, and carbamate moieties—makes it a versatile molecule worthy of further study. With ongoing advancements in synthetic chemistry and computational biology, researchers are well-positioned to uncover new uses for this compound and related derivatives in medicine and biotechnology.